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Introduction

Methyleneurea (MU) is a slow-release nitrogen fertilizer produced through the condensation
reaction of urea and formaldehyde.[1] The resulting polymer consists of urea units linked by
methylene chains of varying lengths.[1] This polymeric structure is key to its function as a slow-
release nitrogen source, offering a more sustained nutrient supply compared to conventional,
highly soluble nitrogen fertilizers like urea. The slow release of nitrogen is primarily mediated by
microbial activity in the solil, which breaks down the polymer chains over time.[2][3] This
controlled release mechanism minimizes nitrogen loss through leaching and volatilization,
enhances nitrogen use efficiency by plants, and reduces the risk of foliage burn due to a low
salt index.

The rate of nitrogen release from methyleneurea can be tailored by controlling the
manufacturing process, specifically the urea-to-formaldehyde molar ratio, reaction temperature,
and pH.[1] This allows for the production of MU products with different proportions of cold
water-insoluble nitrogen (CWIN), which is a key indicator of its slow-release properties.

These application notes provide detailed protocols for the synthesis, characterization, and
evaluation of methyleneurea-based slow-release nitrogen systems, intended to guide
researchers in developing and assessing novel formulations.
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Data Presentation

ble 1: Tvnical ies of Methyl i

Parameter Typical Value Description Reference

The total nitrogen
content in the

Total Nitrogen (% N) 38 - 40% [4]
methyleneurea

product.

The percentage of
nitrogen that is

25 - 60% insoluble in cold water  [4]
(25°C), indicating the

slow-release fraction.

Cold Water Insoluble
Nitrogen (CWIN)

The percentage of
nitrogen that is
Hot Water Insoluble insoluble in hot water
_ < 15% _
Nitrogen (HWIN) (100°C), representing
the most slowly

available fraction.

An index calculated

from CWIN and HWIN
Activity Index (Al) 40 - 65% that predicts the

availability of the slow-

release nitrogen.

The portion of

nitrogen from free
Unreacted Urea o
) 15 - 30% urea, providing an [4]
Nitrogen o _
initial quick-release

component.

A low salt index

indicates a reduced
Salt Index Low potential for causing

foliage burn compared

to soluble fertilizers.
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Table 2: Comparative Nitrogen Release from

Methul I in Soil

. Soil L
Soil . L Soil Nitrate
. Ammoniacal Soil Nitrate ]
. Ammoniacal . . Nitrogen (ppm)
Time (Days) . Nitrogen (ppm) Nitrogen (ppm)
Nitrogen (ppm) -
- - Urea
- Urea Methyleneurea
Methyleneurea
7 ~100 ~25 <10 ~20
14 ~80 ~30 <20 ~40
28 ~20 ~20 <30 ~60
42 <10 <10 <30 ~80
60 0 0 <30 ~90
90 0 0 <30 ~70
120 0 0 <30 ~50

Note: Data is illustrative and compiled from graphical representations in the cited literature.
Actual values will vary with soil type, temperature, and specific MU formulation.

Experimental Protocols
Protocol 1: Laboratory Synthesis of Methyleneurea

Objective: To synthesize a methyleneurea polymer with slow-release nitrogen characteristics.
Materials:

e Urea

o Formaldehyde solution (37%)

e Sulfuric acid (H2S0a), dilute solution (e.g., 1 M)

¢ Sodium hydroxide (NaOH), dilute solution (e.g., 1 M)

© 2025 BenchChem. All rights reserved. 3/12 Tech Support


https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Distilled water

e Three-necked flask

e Condenser

e Heating mantle with magnetic stirrer

e pH meter

o Beakers, graduated cylinders, and other standard laboratory glassware
e Drying oven

Procedure:

e Reaction Setup: In a three-necked flask equipped with a condenser and magnetic stirrer,
combine a pre-determined molar ratio of urea and formaldehyde solution. A common starting
point is a urea to formaldehyde (U:F) molar ratio between 1.2:1 and 2.0:1.

e pH Adjustment (Alkaline Stage): Adjust the pH of the mixture to approximately 8.0-9.0 using
a dilute sodium hydroxide solution.

« Initial Condensation: Gently heat the mixture to 40-50°C while stirring. Maintain this
temperature for approximately 1 hour to allow for the formation of methylolureas.

e pH Adjustment (Acidic Stage): Cool the reaction mixture slightly and then carefully adjust the
pH to 4.0-5.0 using a dilute sulfuric acid solution. This acidic condition promotes the
polymerization of methylolureas into methyleneurea chains.

o Polymerization: Increase the temperature to 60-70°C and continue stirring. The reaction time
at this stage will influence the average chain length of the polymer and, consequently, the
slow-release properties. A typical reaction time is 1-2 hours. The solution will become more
viscous as polymerization proceeds.

e Neutralization and Product Recovery: Cool the reaction mixture to room temperature and
neutralize the pH to 7.0 with a dilute sodium hydroxide solution.
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e Drying: Pour the resulting viscous liquid or slurry into a shallow dish and dry in an oven at
60-80°C until a solid, white product is obtained.

e Grinding: Grind the dried methyleneurea into a powder or granular form as required for
subsequent experiments.

Protocol 2: Determination of Cold Water Insoluble
Nitrogen (CWIN)

Objective: To quantify the percentage of nitrogen in a methyleneurea fertilizer that is insoluble
in cold water, which serves as an index of its slow-release potential. This protocol is based on
the principles of the AOAC Official Method 945.01.[5]

Materials:

Methyleneurea fertilizer sample

 Distilled water (25°C + 2°C)

« Filter paper (e.g., Whatman No. 42 or equivalent)
e Funnel

o Erlenmeyer flask (250 mL)

o Kjeldahl digestion and distillation apparatus

» Standard reagents for Kjeldahl nitrogen analysis
Procedure:

o Sample Preparation: Weigh approximately 1 gram of the methyleneurea sample and record
the exact weight.

o Extraction: Place the sample in a 250 mL Erlenmeyer flask and add 200 mL of distilled water
at 25°C.

© 2025 BenchChem. All rights reserved. 5/12 Tech Support


https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.fertilizer.org/wp-content/uploads/2023/01/2020_IFA_Review_of_Analytical_Methods_for_Slow_and_Controlled_Release_Fertilizers.pdf
https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

» Agitation: Stopper the flask and shake for 15 minutes to dissolve the water-soluble
components.

« Filtration: Filter the contents of the flask through a pre-weighed filter paper. Wash the residue
on the filter paper with several small portions of distilled water at 25°C until the filtrate is
colorless.

o Drying: Carefully remove the filter paper with the residue and dry it in an oven at 100°C to a
constant weight.

» Nitrogen Analysis: Analyze the nitrogen content of the dried residue using the Kjeldahl
method.

e Calculation:

o CWIN (%) = (% N in residue x weight of residue) / (weight of initial sample) x 100

Protocol 3: Soil Incubation Study for Nitrogen Release

Objective: To evaluate the nitrogen release profile of a methyleneurea formulation in soil under
controlled laboratory conditions.

Materials:

Methyleneurea fertilizer sample

Urea (for comparison)

Control (no nitrogen)

Sieved soil (e.g., sandy loam) with known properties (pH, organic matter content, etc.)

Incubation containers (e.g., 250 mL plastic cups with lids)

2 M Potassium chloride (KCI) solution

Analytical balance
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» Equipment for nitrogen analysis in soil extracts (e.g., colorimeter, spectrophotometer, or

auto-analyzer)

Procedure:

Soil Preparation: Air-dry and sieve the soil to < 2 mm. Determine the moisture content of the
air-dried soil.

Treatment Application: For each treatment (Methyleneurea, Urea, Control), weigh an
amount of fertilizer equivalent to a specific application rate (e.g., 200 mg N per kg of soil) and
thoroughly mix it with a known weight of soil (e.g., 200 g). Prepare at least three replicates
for each treatment and each sampling time point.

Incubation: Adjust the moisture content of the soil in each container to a desired level (e.g.,
60% of water-holding capacity). Loosely cap the containers to allow for gas exchange while
minimizing moisture loss. Incubate the containers in the dark at a constant temperature (e.g.,
25°C).

Sampling: At predetermined time intervals (e.g., 0, 7, 14, 28, 56, 84, and 112 days),
destructively sample three replicate containers for each treatment.

Extraction: Extract the soil from each sampled container with 2 M KCI solution (e.g., 1:5 soil-
to-solution ratio). Shake the suspension for a specified time (e.g., 1 hour) and then filter or
centrifuge to obtain a clear extract.

Nitrogen Analysis: Analyze the extract for ammonium (NH4*-N) and nitrate (NO3~-N)
concentrations using a suitable analytical method (e.g., colorimetric methods).

Data Calculation:

o Calculate the net nitrogen released from the fertilizer at each time point by subtracting the
inorganic nitrogen (NHa*-N + NOs~-N) in the control soil from that in the fertilized soil.

o Express the results as the cumulative percentage of the total nitrogen applied that has
been released over time.

Mandatory Visualizations
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Caption: Synthesis pathway of methyleneurea fertilizer.
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Caption: Microbial degradation and nitrogen release from methyleneurea.
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Caption: Workflow for evaluating methyleneurea slow-release fertilizer.

© 2025 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b13816848?utm_src=pdf-body-img
https://www.benchchem.com/product/b13816848?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13816848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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